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Compound of Interest

Compound Name: 2-(Aminomethyl)-4-methoxyphenol

CAS No.: 109972-88-5

Cat. No.: B15266389

Get Quote

In the landscape of pharmaceutical intermediates and research chemicals, structural isomerism

plays a pivotal role in defining biological activity and synthetic utility. This guide focuses on 2-
(Aminomethyl)-4-methoxyphenol, a specific phenolic amine. A critical observation in the

current body of scientific literature is that detailed, publicly available research on this particular

isomer is sparse. However, its structural isomer, 4-(Aminomethyl)-2-methoxyphenol, commonly

known as Vanillylamine, is a well-documented and highly significant compound in medicinal

chemistry and biotechnology.

This guide will provide the known specifications for 2-(Aminomethyl)-4-methoxyphenol and,

to offer a comprehensive and practical resource for researchers, will delve deeply into the

synthesis, applications, and biological significance of its extensively studied isomer,

vanillylamine. This comparative approach is essential for scientists and drug development

professionals who may be exploring the structure-activity relationships within this class of

compounds.
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The fundamental physicochemical properties of these two isomers are summarized below.

Understanding these basic characteristics is the foundational step in any research or

development endeavor.

Property
2-(Aminomethyl)-4-

methoxyphenol

4-(Aminomethyl)-2-

methoxyphenol

(Vanillylamine)

CAS Number 109972-88-5 1196-92-5

Molecular Formula C₈H₁₁NO₂ C₈H₁₁NO₂

Molecular Weight 153.18 g/mol [1] 153.18 g/mol [2]

Appearance Data not widely available White to off-white solid[3]

Boiling Point Data not widely available 292.9 °C at 760 mmHg[3]

Synonyms -

4-Hydroxy-3-

methoxybenzylamine,

Vanillylamine[2]

Synthesis and Manufacturing: From Vanillin to Bio-
active Amine
The synthesis of vanillylamine is a well-established process, valued for its use of readily

available and renewable starting materials. The most common and reliable route begins with

vanillin, which can be sourced from lignin, a byproduct of the paper industry. This

transformation is typically achieved through a two-step process involving oximation followed by

reduction.[4]

Detailed Protocol: Synthesis of Vanillylamine
Hydrochloride from Vanillin[5]
This protocol provides a robust method for producing the hydrochloride salt of vanillylamine,

which often has improved stability and handling characteristics.

Part A: Oximation of Vanillin

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-the-synthesis-and-applications-of-vanillylamine-hydrochloride-in-fine-chemicals-rw
https://en.wikipedia.org/wiki/Vanillylamine
https://www.myskinrecipes.com/shop/en/phenolic-intermediates/86096--4-aminomethyl-2-methoxyphenol.html
https://www.myskinrecipes.com/shop/en/phenolic-intermediates/86096--4-aminomethyl-2-methoxyphenol.html
https://en.wikipedia.org/wiki/Vanillylamine
https://pdf.benchchem.com/75/Application_Notes_Synthesis_of_Vanillylamine_from_Vanillin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15266389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup: In a suitable reaction vessel, suspend 76.08 g of vanillin in 150 ml of water.

Base Addition: With stirring, add 32.02 g of anhydrous sodium acetate to the suspension.

Hydroxylamine Addition: Add 28.29 g of hydroxylamine hydrochloride to the mixture.

Reaction Conditions: Heat the mixture to 30-35°C and maintain this temperature with

continuous stirring for 30 hours.

Monitoring: The reaction's progress can be monitored using Thin-Layer Chromatography

(TLC) to confirm the consumption of the vanillin starting material.

Part B: Reduction of Vanillin Oxime to Vanillylamine Hydrochloride

Acidification: To the reaction mixture from Part A, add 38 ml of hydrochloric acid.

Catalyst Addition: Carefully add 6.2 g of 10% Palladium on carbon (Pd/C) catalyst.

Hydrogenation: Transfer the mixture to a pressure reactor and pressurize with hydrogen gas

to 4 bar.

Reaction Conditions: Stir the mixture vigorously at 10°C for 4 hours.

Work-up: Following the reaction, add 71 ml of water and heat the mixture to 60°C, stirring for

1 hour.

Crystallization and Isolation: Cool the resulting suspension to 3°C and stir for an additional 3

hours to promote product crystallization.

Filtration and Drying: Filter the vanillylamine hydrochloride precipitate, wash with cold

acetone, and dry at 50°C to yield the final product.

Synthesis Workflow Diagram
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Caption: Two-step synthesis of Vanillylamine HCl from Vanillin.

Applications in Research and Drug Development
The utility of these isomers lies in their potential as building blocks for more complex molecules

with therapeutic applications.

4-(Aminomethyl)-2-methoxyphenol (Vanillylamine)
Vanillylamine is a cornerstone intermediate in the synthesis of capsaicinoids. Capsaicin, the

pungent compound in chili peppers, is a potent agonist of the Transient Receptor Potential

Vanilloid 1 (TRPV1) receptor, a key target in pain management. Synthetic capsaicinoids, such

as nonivamide, are produced through the acylation of vanillylamine and are used in topical

analgesics and pepper sprays.[2][4]

Furthermore, vanillylamine's structure is analogous to catecholamine neurotransmitters like

dopamine and norepinephrine, making it a valuable scaffold for designing novel

neuropharmacological agents.[4] It is also a key intermediate in the biosynthesis of capsaicin

within plants, produced from vanillin by the enzyme vanillin aminotransferase.[2]

2-(Aminomethyl)-4-methoxyphenol
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While less documented, commercial suppliers suggest that 2-(Aminomethyl)-4-
methoxyphenol is used as an intermediate in the synthesis of pharmaceuticals, particularly for

compounds with potential vasodilatory and neuroprotective properties.[3] Its antioxidant

properties also make it a candidate for use in cosmetic formulations to protect against oxidative

stress.[3] The structural similarity to the well-studied 2-methoxyphenol class of compounds

suggests it likely shares their antioxidant capabilities.[5][6]

Biological Activity and Postulated Mechanisms of
Action
The biological effects of these molecules are primarily linked to their phenolic nature and the

presence of the aminomethyl group.

Antioxidant Properties
Phenolic compounds, including methoxyphenols, are well-known for their ability to act as

radical scavengers. The hydroxyl group on the aromatic ring can donate a hydrogen atom to

neutralize free radicals, thus terminating damaging oxidative chain reactions. This is a

foundational mechanism for their neuroprotective and cardioprotective potential, as oxidative

stress is a key pathological factor in many cardiovascular and neurodegenerative diseases.[5]

[7] Derivatives of 2-methoxyphenol have been investigated for their ability to mitigate oxidative

stress-induced vascular complications.[5][7]

Conceptual Antioxidant Mechanism
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Caption: Phenolic compounds scavenge free radicals via hydrogen atom transfer.

Neuroprotection and Cardiovascular Effects
The neuroprotective claims for derivatives of these compounds are often linked to their

antioxidant and anti-inflammatory effects. For instance, studies on other novel chromene

derivatives have shown that neuroprotection can be mediated through the enhancement of

signaling pathways like ERK-CREB, in addition to antioxidant activity.[8]

In the cardiovascular realm, various 2-methoxyphenol derivatives have been shown to possess

vasorelaxant effects and can protect against oxidative stress, suggesting their potential as lead

compounds for cardiovascular drugs.[5]

Analytical Methodologies
For researchers working with these compounds, robust analytical methods are crucial for

quantification and quality control. While specific protocols for 2-(Aminomethyl)-4-
methoxyphenol are not readily available, methods for related compounds are directly

applicable.

High-Performance Liquid Chromatography (HPLC) combined with UV detection is a standard

and reliable method for the analysis of phenolic compounds. For more complex matrices or

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15266389/docs?utm_src=pdf-body-img#introduction-navigating-isomeric-specificity-in-phenolic-amines
https://www.mdpi.com/1420-3049/23/3/669
https://www.researchgate.net/publication/372780045_Cardioprotective_effect_of_2-methoxy_phenol_derivatives_against_oxidative_stress-induced_vascular_complications_An_integrated_in_vitro_in_silico_and_in_vivo_investigation
https://www.benchchem.com/product/b15266389/docs?utm_src=pdf-body#introduction-navigating-isomeric-specificity-in-phenolic-amines
https://www.benchchem.com/product/b15266389/docs?utm_src=pdf-body#introduction-navigating-isomeric-specificity-in-phenolic-amines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15266389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


lower concentrations, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers

superior sensitivity and selectivity.[4] Gas Chromatography (GC) can also be employed, often

requiring a derivatization step to improve the volatility of the analyte.[9]

Conclusion and Future Directions
2-(Aminomethyl)-4-methoxyphenol (CAS 109972-88-5) remains a compound with significant

potential, yet it is underrepresented in peer-reviewed literature. Its suggested applications in

neuroprotective and cardiovascular drug discovery warrant further investigation to elucidate

specific mechanisms and identify potential lead compounds.

In contrast, its isomer, vanillylamine (CAS 1196-92-5), stands as a testament to the power of a

single, versatile intermediate. Its role in the synthesis of capsaicinoids and its structural

relationship to key neurotransmitters have cemented its importance in medicinal chemistry. For

researchers in drug development, the comparative study of these two isomers could provide

valuable insights into the structure-activity relationships that govern their biological effects. The

well-established synthetic routes for vanillylamine provide a clear path for producing sufficient

quantities for such exploratory research, opening the door to new discoveries based on this

classic phenolic amine scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nbinno.com [nbinno.com]

2. Vanillylamine - Wikipedia [en.wikipedia.org]

3. 4-(Aminomethyl)-2-methoxyphenol [myskinrecipes.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. researchgate.net [researchgate.net]

6. Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. mdpi.com [mdpi.com]

9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

To cite this document: BenchChem. [Introduction: Navigating Isomeric Specificity in Phenolic
Amines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15266389/docs#introduction-navigating-isomeric-
specificity-in-phenolic-amines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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